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Compound of Interest

Compound Name:
Methyl 3-(1-aminoethyl)benzoate

hydrochloride

Cat. No.: B566945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a certified Safety Data Sheet (SDS) from a licensed supplier. The information

herein is compiled from publicly available data and may not be exhaustive. Always consult the

official SDS and follow appropriate laboratory safety protocols when handling any chemical

substance.

Introduction
Methyl 3-(1-aminoethyl)benzoate hydrochloride is a chemical compound utilized as a key

intermediate in the synthesis of various pharmaceutical agents. Its molecular structure,

featuring both an amine and an ester functional group, makes it a versatile building block in

medicinal chemistry. This guide provides a comprehensive overview of its safety profile,

physicochemical properties, and general applications based on available technical data.

Safety and Hazard Information
The following tables summarize the key safety and hazard information for Methyl 3-(1-
aminoethyl)benzoate hydrochloride and its (S)-enantiomer. It is crucial to handle this

compound in a well-ventilated area using appropriate personal protective equipment (PPE).

GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
3

Hazard and Precautionary Statements
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Type Code Statement

Hazard H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335
May cause respiratory

irritation.

Precautionary P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P330 Rinse mouth.
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P405 Store locked up.

P501

Dispose of contents/container

to an approved waste disposal

plant.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Physicochemical Properties
The physical and chemical properties of Methyl 3-(1-aminoethyl)benzoate hydrochloride are

summarized in the table below.
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Property Value

CAS Number 1263378-68-2

Molecular Formula C10H14ClNO2

Molecular Weight 215.68 g/mol [1][2]

Appearance Not specified (likely a solid)

Purity ≥97% (typical)

Storage
Store at room temperature in a dry, sealed

container.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific applications of Methyl 3-(1-
aminoethyl)benzoate hydrochloride are not readily available in the public domain. However,

a general synthetic approach for related aminobenzoate esters can be inferred. The following

represents a generalized, hypothetical workflow for its preparation and is not a validated

protocol.
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Generalized Synthesis Workflow

3-Acetylbenzoic Acid
(Starting Material)

Reductive Amination

Esterification with Methanol

Hydrochloride Salt Formation

Methyl 3-(1-aminoethyl)benzoate
Hydrochloride (Final Product)

Click to download full resolution via product page

A generalized synthetic workflow for Methyl 3-(1-aminoethyl)benzoate hydrochloride.

Applications and Logical Relationships
Based on available information, Methyl 3-(1-aminoethyl)benzoate hydrochloride serves as a

crucial building block in pharmaceutical research and development. Its primary utility lies in its

incorporation into more complex molecules targeted for therapeutic use.

This compound, particularly its enantiomerically pure form, (S)-Methyl 3-(1-
aminoethyl)benzoate hydrochloride, is valuable in asymmetric synthesis where specific

stereochemistry is critical for biological activity.[3] It is employed in the development of chiral
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drugs, including agents targeting the central nervous system and cardiovascular therapeutics.

[3][4] The amine and ester functionalities allow for diverse chemical transformations, enabling

its use in creating libraries of compounds for drug discovery and optimization.[4]

Role in Pharmaceutical Development

Methyl 3-(1-aminoethyl)benzoate HCl

Chiral Building Block / 
Pharmaceutical Intermediate

Central Nervous System Agents Cardiovascular Drugs Selective Receptor Modulators

Active Pharmaceutical Ingredients (APIs)

Click to download full resolution via product page

Logical relationship of the compound as a pharmaceutical intermediate.

Signaling Pathways
There is currently no publicly available information detailing specific signaling pathways that

are directly modulated by Methyl 3-(1-aminoethyl)benzoate hydrochloride itself. Its role is

primarily that of a structural component in the synthesis of larger, biologically active molecules.

The signaling pathways of interest would be those targeted by the final drug products

synthesized using this intermediate.

Conclusion
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Methyl 3-(1-aminoethyl)benzoate hydrochloride is a valuable chemical intermediate with a

well-defined, albeit hazardous, safety profile. While detailed experimental protocols and

biological activity data for the compound itself are scarce, its utility as a building block in the

synthesis of pharmaceuticals, particularly chiral drugs, is established. Researchers and drug

development professionals should handle this compound with the requisite safety precautions

and can leverage its chemical functionalities for the creation of novel therapeutic agents.

Further research into the biological effects of this molecule and its derivatives could unveil new

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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